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Compound of Interest

Compound Name: Bis(2-chloroethyl)-D8 ether
CAS No.: 93952-02-4
Cat. No.: B594919
Get Quote
. J

Executive Safety Directive

STOP AND ASSESS: Bis(2-chloroethyl)-D8 ether is the deuterated analog of Bis(2-
chloroethyl) ether (BCEE). While used primarily as an internal standard in mass spectrometry, it
retains the severe toxicity and peroxide-forming potential of the parent compound.

Critical Warning: Do not treat this merely as "halogenated waste." It is a Class B Peroxide
Former. If the container has been opened and stored for >12 months, or if visible crystals are
present around the cap, DO NOT OPEN OR MOVE THE CONTAINER. Contact your site’s
Environmental Health & Safety (EHS) officer immediately for remote stabilization.

Hazard Profile & Technical Justification

As a Senior Application Scientist, | emphasize that safe disposal relies on understanding the
mechanism of hazard, not just the regulation. The deuteration (D8) increases the compound's
cost and molecular weight but does not alter its chemical reactivity or toxicity profile.

Physicochemical & Regulatory Data
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Parameter Specification Operational Implication
93952-02-4 (Labeled) / 111- Use Unlabeled CAS for broad
CAS Number
44-4 (Unlabeled) regulatory searches (RCRA).

Listed Hazardous Waste
RCRA Code U025 (Toxic). Requires specific
tracking.[1][2][3][4]

Combustible. Keep away from
Flash Point ~55°C (131°F) heat/sparks during transfer.[5]

[6]

Forms explosive peroxides
Stability Peroxide Former (Group B) upon concentration

(evaporation).

o ) Fatal if inhaled. All transfers
Toxicity Acute Tox. 2 (Inhalation) )
must occur in a fume hood.

B o ) Do not attempt to dilute with
Solubility Immiscible with water _
water for disposal.

Pre-Disposal Verification: The Self-Validating
System

Trust in safety comes from verification. Before disposing of any ether, you must validate its
stability.[7] This protocol creates a "self-validating system" where the waste is proven safe
before it enters the waste stream.

Peroxide Detection Protocol

Requirement: Perform this test if the container was opened >6 months ago.
 Visual Inspection: Look for cloudiness, crystals, or precipitate. If found, stop immediately.
e Test Strip Method:

o Use commercially available peroxide test strips (e.g., Quantofix®).
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o Dip the strip into the solvent (or use a pipette to apply one drop).
o Interpretation:
» < 20 ppm: Safe for standard disposal.
= 20-100 ppm: Requires chemical reduction (stabilization) before disposal.

= > 100 ppm: High Explosion Risk. Contact EHS.

Chemical Stabilization (If 20-100 ppm)

If peroxides are detected but low, you must reduce them to prevent explosion during waste
transport.

» Reagent: Acidified Ferrous Sulfate solution (FeSOa).
e Mechanism: Fe?* reduces peroxides (ROOR’) to alcohols/ethers, oxidizing to Fe3*.
e Procedure: Add 20% volume of FeSOa solution to the ether; shake gently. Retest.

Operational Disposal Workflow

This workflow assumes the material is chemically stable (<20 ppm peroxides).

Step 1: Container Selection & Labeling

¢ Vessel: Use a High-Density Polyethylene (HDPE) or amber glass container. Avoid metal
cans which can corrode with chlorinated solvents.

e Labeling:
o Primary Name: Bis(2-chloroethyl) ether (Note "Deuterated” in comments).
o Hazards: Flammable, Toxic, Carcinogen.[5][8][9]

o Waste Code:U025.[10]

Step 2: Waste Stream Segregation
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o Correct Stream:Halogenated Organic Solvents.

o Reasoning: The chlorine atoms require high-temperature incineration with scrubbers to
capture acidic byproducts (HCI).

e Incompatibility: NEVER mix with:
o Oxidizers (Nitric acid, Peroxides) -> Fire/Explosion.[2]

o Strong Bases -> Potential dehydrohalogenation reactions.

Step 3: Handling "Empty" Ampoules
Since D8 ether is often sold in expensive, small-volume ampoules (e.g., 1mL):
o True Empties: If the ampoule is triple-rinsed with a compatible solvent (e.g.,

Dichloromethane), the rinsate goes to Halogenated Waste. The glass can often be treated as
broken glass trash (verify local regulations).

e Residuals: If liquid remains, the entire ampoule must be placed in a wide-mouth jar labeled
as hazardous waste (U025).

Decision Logic Diagram

The following diagram visualizes the critical decision path for disposing of Bis(2-chloroethyl)-
D8 ether, ensuring no step regarding peroxide safety is skipped.
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Figure 1: Decision matrix for the safe assessment and disposal of Bis(2-chloroethyl) ether,
prioritizing peroxide detection.
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Emergency Contingencies

e Spill (Small < 10mL):

[¢]

Evacuate immediate area.[5]

[¢]

Don PPE (Nitrile gloves are splash protection only; use Silver Shield/Laminate for spill
cleanup).

Absorb with vermiculite or sand.

[e]

o

Place in a sealed container and label as Hazardous Waste.[2][3][7]
e Exposure:

o Inhalation: Remove to fresh air immediately.[5] This compound is an alkylating agent and
respiratory irritant.

o Skin: Wash with soap and water for 15 minutes. Monitor for delayed erythema.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.merckmillipore.com/IN/en/product/Bis2-chloroethyl-ether,MDA_CHEM-801678
https://nj.gov/health/eoh/rtkweb/documents/fs/0232.pdf
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.merckmillipore.com/IN/en/product/Bis2-chloroethyl-ether,MDA_CHEM-801678
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-chloroethyl_-ether
https://esd.uga.edu/rcra-compliance/epa-hazardous-waste-codes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.osha.gov/chemicaldata/466
https://www.benchchem.com/product/b594919?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

. ehs.mit.edu [ehs.mit.edu]

. hj.gov [nj.gov]

. hazardouswasteexperts.com [hazardouswasteexperts.com|

. m.youtube.com [m.youtube.com]

. merckmillipore.com [merckmillipore.com]

. peroxide_test_protocol — Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
. web.mit.edu [web.mit.edu]

. Bis(2-chloroethyl) ether | C4H8CI20 | CID 8115 - PubChem [pubchem.ncbi.nim.nih.gov]

°
(o] (00] ~ (o)) ol B~ w N -

. agilent.com [agilent.com]
e 10. wku.edu [wku.edu]
e 11. EPA Hazardous Waste Codes | UGA Environmental Safety Division [esd.uga.edu]

» To cite this document: BenchChem. [Operational Guide: Safe Disposal of Bis(2-chloroethyl)-
D8 Ether]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594919/docs#operational-guide-safe-disposal-of-bis-
2-chloroethyl-d8-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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